Cas no 28310-65-8 (Boc-L-proline 4-nitrophenyl ester)

• Product Name: Boc-L-proline 4-nitrophenyl ester
• CAS No: 28310-65-8
• MF: C₁₆H₂₀N₂O₆
• MW: 336.339804649353
• MDL: MFCD00037323
• CID: 289983
• PubChem ID: 10936605
• Update Time: 2025-05-20

Boc-L-proline 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylicacid, 1-(1,1-dimethylethyl) 2-(4-nitrophenyl) ester, (2S)-
• 1-O-tert-butyl 2-O-(4-nitrophenyl) pyrrolidine-1,2-dicarboxylate
• Boc-L-proline 4-nitrophenyl ester
• BOC-L-PROLINE-P-NITROPHENYLESTER
• Boc-Pro-ONp
• N-Boc-L-proline 4-nitrophenyl ester
• N-tert-butyloxycarbonyl-proline p-nitrophenyl ester
• p-nitrophenyl ester of t-butyloxycarbonylproline
• p-nitrophenyl tert-butylcarbonyl L-proline
• tert-butoxycarbonyl-L-proline p-nitrophenylester
• (S)-1-tert-Butyl 2-(4-nitrophenyl) pyrrolidine-1,2-dicarboxylate
• 28310-65-8
• AKOS027327877
• AS-46888
• F10829
• 1-(Tert-butyl) 2-(4-nitrophenyl) (S)-pyrrolidine-1,2-dicarboxylate
• SCHEMBL7359670
• Boc-L-Proline-p-nitrophenyl ester
• MFCD00037323
• 1,2-Pyrrolidinedicarboxylicacid,1-(1,1-dimethylethyl)2-(4-nitrophenyl)ester,(2S)-
• CS-0328139

• MDL： MFCD00037323
• Inchi： 1S/C16H20N2O6/c1-16(2,3)24-15(20)17-10-4-5-13(17)14(19)23-12-8-6-11(7-9-12)18(21)22/h6-9,13H,4-5,10H2,1-3H3/t13-/m0/s1
• InChI Key： GUVOBXQVANZIKH-ZDUSSCGKSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 336.13200
• Monoisotopic Mass: 336.132136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: 2.9

Experimental Properties

• Density: 1.284
• Boiling Point: 463.6°Cat760mmHg
• Flash Point: 234.2°C
• Refractive Index: 1.555
• PSA: 101.66000
• LogP: 3.36080

Boc-L-proline 4-nitrophenyl ester Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-L-proline 4-nitrophenyl ester

Comprehensive Guide to Boc-L-proline 4-nitrophenyl ester (CAS No. 28310-65-8): Properties, Applications, and Industry Insights

Boc-L-proline 4-nitrophenyl ester (CAS No. 28310-65-8) is a specialized N-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound, featuring a tert-butoxycarbonyl (Boc) protecting group and a reactive 4-nitrophenyl ester moiety, serves as a critical building block for constructing complex peptide architectures. Its molecular formula C₁₆H₂₀N₂O₆ and precise structural features enable selective coupling reactions, making it indispensable in modern solid-phase peptide synthesis (SPPS) workflows.

The growing demand for peptide-based therapeutics has significantly increased interest in high-purity Boc-protected amino acid derivatives. Recent trends in drug discovery highlight the importance of Boc-L-proline 4-nitrophenyl ester as a key intermediate for creating proline-rich sequences found in bioactive peptides. Researchers particularly value its stability under standard storage conditions (typically 2-8°C) and excellent solubility in common organic solvents like DMF and dichloromethane.

From a synthetic chemistry perspective, the 4-nitrophenyl ester group in CAS 28310-65-8 offers distinct advantages. This activating group facilitates efficient amide bond formation with minimal racemization, a crucial factor when synthesizing stereochemically pure peptides. The compound's reactivity profile makes it ideal for segment condensation strategies in peptide chain assembly, addressing common challenges in difficult peptide sequences synthesis.

Quality control parameters for Boc-L-proline 4-nitrophenyl ester typically include HPLC purity assessment (>98%), chiral purity verification, and moisture content analysis. Advanced analytical techniques like LC-MS and NMR spectroscopy confirm both chemical structure and isomeric purity. These rigorous specifications ensure reliable performance in sensitive applications such as GPCR-targeting peptide development and cyclic peptide engineering.

The pharmaceutical industry's shift toward next-generation peptide drugs has created new opportunities for Boc-protected intermediates. Recent studies demonstrate the compound's utility in developing peptide-drug conjugates and targeted delivery systems. Its compatibility with microwave-assisted peptide synthesis techniques further enhances its relevance in contemporary research methodologies.

Storage and handling recommendations for CAS 28310-65-8 emphasize protection from moisture and prolonged exposure to elevated temperatures. Properly sealed containers with desiccants in cool, dry environments maintain optimal stability. These precautions preserve the compound's reactivity for peptide coupling reactions and prevent degradation of the nitrophenyl leaving group.

Emerging applications in bioconjugation chemistry and material science are expanding the utility of Boc-L-proline 4-nitrophenyl ester beyond traditional peptide synthesis. Researchers are exploring its use in creating peptide-polymer hybrids and biofunctional surfaces, leveraging the precise control offered by its selective reactivity. These developments align with growing interest in smart biomaterials and tissue engineering scaffolds.

Environmental and safety considerations for 28310-65-8 follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended. Waste disposal should comply with institutional guidelines for nitrophenyl-containing compounds.

The global market for amino acid derivatives like Boc-L-proline 4-nitrophenyl ester reflects increasing investment in peptide therapeutics. Market analyses project continued growth driven by demand for innovative drug modalities and personalized medicine approaches. This compound's role in producing conformationally constrained peptides positions it as a valuable tool in addressing current challenges in bioavailability optimization.

Technical comparisons with alternative activated esters (e.g., pentafluorophenyl or succinimidyl esters) reveal specific advantages of the 4-nitrophenyl ester derivative. The balance between reactivity and stability, coupled with straightforward reaction monitoring (via nitrophenolate release), makes 28310-65-8 particularly suitable for large-scale peptide production and automated synthesis platforms.

Future research directions likely to impact Boc-L-proline 4-nitrophenyl ester applications include advances in continuous flow peptide synthesis and enzyme-mediated coupling strategies. The compound's well-characterized properties and reliable performance ensure its continued relevance in both academic and industrial settings focused on peptide science and medicinal chemistry innovation.